Cas no 28188-08-1 (1H-Pyrazole-1-carboxylic acid methyl ester)

• Product Name: 1H-Pyrazole-1-carboxylic acid methyl ester
• CAS No: 28188-08-1
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 1110292
• Update Time: 2025-05-23

1H-Pyrazole-1-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylic acid methyl ester
• 1H-Pyrazole-1-carboxylic acid, methyl ester

• Inchi： 1S/C5H6N2O2/c1-9-5(8)7-4-2-3-6-7/h2-4H,1H3
• InChI Key： QNPUPNARQKQABL-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)C=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1H-Pyrazole-1-carboxylic acid methyl ester

1H-Pyrazole-1-carboxylic acid methyl ester (CAS No. 28188-08-1): A Comprehensive Overview

1H-Pyrazole-1-carboxylic acid methyl ester (CAS No. 28188-08-1) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as methyl 1H-pyrazole-1-carboxylate, is a derivative of pyrazole, a five-membered heterocyclic compound with two adjacent nitrogen atoms. The presence of the carboxylic acid methyl ester group imparts unique chemical and physical properties, making it an essential building block in organic synthesis.

The chemical structure of 1H-Pyrazole-1-carboxylic acid methyl ester consists of a pyrazole ring with a carboxylic acid methyl ester group attached to the first carbon atom. This structure provides a balance of electron-withdrawing and electron-donating properties, which can be exploited in various synthetic transformations. The compound is typically synthesized via the reaction of methyl chloroformate with pyrazole in the presence of a base such as sodium hydride or potassium tert-butoxide.

In the pharmaceutical industry, 1H-Pyrazole-1-carboxylic acid methyl ester has gained attention due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of drugs targeting various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of pyrazole derivatives as potential inhibitors of the enzyme cyclin-dependent kinase 4 (CDK4). These derivatives, including those derived from methyl 1H-pyrazole-1-carboxylate, exhibited potent anti-proliferative activity against cancer cell lines, suggesting their potential as novel anticancer agents.

Beyond its pharmaceutical applications, 1H-Pyrazole-1-carboxylic acid methyl ester is also used in the development of agrochemicals. Pyrazole derivatives have been shown to possess herbicidal and fungicidal properties, making them valuable components in crop protection formulations. A recent study published in the Pest Management Science journal explored the use of pyrazole-based compounds as selective herbicides for controlling broadleaf weeds in cereal crops. The study found that derivatives containing the methyl 1H-pyrazole-1-carboxylate moiety were particularly effective, demonstrating high selectivity and low toxicity to non-target organisms.

In materials science, 1H-Pyrazole-1-carboxylic acid methyl ester has been investigated for its potential in polymer synthesis and functional materials. The unique electronic properties of pyrazoles make them suitable for use as monomers or cross-linking agents in polymer networks. A 2022 study published in the Journal of Polymer Science reported the synthesis of poly(pyrazolyl) materials using methyl 1H-pyrazole-1-carboxylate as a building block. These polymers exhibited excellent thermal stability and mechanical strength, making them promising candidates for applications in electronics and composite materials.

The physical properties of 1H-Pyrazole-1-carboxylic acid methyl ester are also noteworthy. It is a colorless liquid at room temperature with a molecular weight of approximately 133.14 g/mol. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its boiling point is around 205°C at atmospheric pressure, and it has a density of about 1.09 g/cm³ at 25°C.

Safety considerations are crucial when handling 1H-Pyrazole-1-carboxylic acid methyl ester. While it is not classified as a hazardous material under most regulations, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 1H-Pyrazole-1-carboxylic acid methyl ester (CAS No. 28188-08-1) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure and properties make it an invaluable intermediate in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.